Oxyphenonium bromide
Overview
Description
Oxyphenonium bromide is an antimuscarinic drug . It is used to treat gastric and duodenal ulcers and to relieve visceral spasms .
Molecular Structure Analysis
The molecular formula of Oxyphenonium bromide is C21H34BrNO3 . The molar mass is 428.411 g·mol−1 . The IUPAC name is 2-(2-Cyclohexyl-2-hydroxy-2-phenylacetoxy)-N,N-diethyl-N-methylethanaminium bromide .Physical And Chemical Properties Analysis
The molecular weight of Oxyphenonium bromide is 428.41 . The percent composition is C 58.88%, H 8.00%, Br 18.65%, N 3.27%, O 11.20% .Scientific Research Applications
Anticholinergic Drug Research
Oxyphenonium Bromide is a quaternary anticholinergic drug . The enantiomers of Oxyphenonium Bromide exhibit large differences in affinity to muscarinic receptors as well as in therapeutic effect . This has led to detailed studies of the fate of the enantiomers in the body .
Bioanalytical Applications
Oxyphenonium Bromide has been used in bioanalytical applications . For instance, it has been used in the development of an assay that determines both enantiomers simultaneously in the biological sample .
Drug Stability Studies
A high-performance liquid chromatographic (HPLC) method was developed for determination of Oxyphenonium Bromide and its degradation product . This method was used to investigate the kinetics of the acidic and alkaline degradation of Oxyphenonium Bromide at different temperatures .
Pharmaceutical Formulation Research
Oxyphenonium Bromide has been used in studies to assess masking mechanisms of bitter taste of drugs . This research is crucial in the development of pharmaceutical formulations that are palatable to patients.
Drug Delivery Research
Oxyphenonium Bromide has been used in a study to investigate stoichiometric and microenvironmental effects on hydrolysis of propantheline in cyclodextrin solutions . This research is important in the field of drug delivery, particularly in understanding how drugs are released from their delivery systems.
Pharmacokinetic Studies
Research has been conducted to study differences between Oxyphenonium Bromide enantiomers in absorption, distribution, metabolism, and excretion . This is crucial in pharmacokinetic studies, which are important in drug development and understanding how drugs behave in the body.
Mechanism of Action
Target of Action
Oxyphenonium bromide primarily targets the Muscarinic acetylcholine receptor M1 . This receptor plays a crucial role in mediating the actions of the neurotransmitter acetylcholine in the peripheral and central nervous system .
Mode of Action
Oxyphenonium bromide acts through a dual mechanism :
- It has a specific anticholinergic effect (antimuscarinic) at the acetylcholine-receptor sites . This means it blocks the receptors for acetylcholine on smooth muscle, reducing the effect of acetylcholine, a chemical released from nerves that stimulates muscles .
- It also has a direct effect upon smooth muscle (musculotropic) . This direct relaxing effect on smooth muscle contributes to its therapeutic effects .
Biochemical Pathways
Oxyphenonium bromide affects several biochemical pathways, including the Calcium signaling pathway , cAMP signaling pathway , Neuroactive ligand-receptor interaction , and Cholinergic synapse . These pathways are involved in various physiological processes, including muscle contraction and neurotransmission .
Pharmacokinetics
It is known that it is93% bound to albumin .
Result of Action
Oxyphenonium bromide is used to treat or prevent spasm in the muscles of the gastrointestinal tract in the irritable bowel syndrome . In addition, it inhibits gastrointestinal propulsive motility, decreases gastric acid secretion, and controls excessive pharyngeal, tracheal, and bronchial secretions .
Safety and Hazards
properties
IUPAC Name |
2-(2-cyclohexyl-2-hydroxy-2-phenylacetyl)oxyethyl-diethyl-methylazanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34NO3.BrH/c1-4-22(3,5-2)16-17-25-20(23)21(24,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6,8-9,12-13,19,24H,4-5,7,10-11,14-17H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKLQXHUGTKWPSR-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](C)(CC)CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
14214-84-7 (Parent) |
Source
|
| Record name | Oxyphenonium bromide [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000050102 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4045632 |
Source
|
| Record name | Oxyphenonium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4045632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
428.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Oxyphenonium bromide | |
CAS RN |
50-10-2 |
Source
|
| Record name | Oxyphenonium bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50-10-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxyphenonium bromide [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000050102 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | OXYPHENONIUM BROMIDE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759248 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Oxyphenonium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4045632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Oxyphenonium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.010 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | OXYPHENONIUM BROMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S9421HWB3Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
